2-(Benzyloxy)-4-chloro-5-fluoroaniline
Description
2-(Benzyloxy)-4-chloro-5-fluoroaniline is a substituted aniline derivative featuring a benzyloxy group (-OCH₂C₆H₅) at the 2-position, a chlorine atom at the 4-position, and a fluorine atom at the 5-position on the aromatic ring. This compound is likely utilized as an intermediate in pharmaceuticals or agrochemicals due to the electronic and steric effects imparted by its substituents.
Properties
Molecular Formula |
C13H11ClFNO |
|---|---|
Molecular Weight |
251.68 g/mol |
IUPAC Name |
4-chloro-5-fluoro-2-phenylmethoxyaniline |
InChI |
InChI=1S/C13H11ClFNO/c14-10-6-13(12(16)7-11(10)15)17-8-9-4-2-1-3-5-9/h1-7H,8,16H2 |
InChI Key |
FUCKRZATVBUVHO-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC(=C(C=C2N)F)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-(Benzyloxy)-4-chloro-5-fluoroaniline typically involves multiple steps. One common method is the nucleophilic aromatic substitution reaction. The process begins with the preparation of 2-benzyloxy-4-chloro-5-fluoronitrobenzene, which is then reduced to the corresponding aniline derivative. The reduction can be carried out using reagents such as iron powder and hydrochloric acid under reflux conditions .
Industrial Production Methods
In an industrial setting, the production of 2-(Benzyloxy)-4-chloro-5-fluoroaniline may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and efficiency. The use of continuous flow reactors and automated systems can enhance the scalability and reproducibility of the synthesis process.
Chemical Reactions Analysis
Types of Reactions
2-(Benzyloxy)-4-chloro-5-fluoroaniline undergoes various chemical reactions, including:
Oxidation: The benzyloxy group can be oxidized to form corresponding benzaldehyde derivatives.
Reduction: The nitro group in the precursor can be reduced to an amine group.
Substitution: The chlorine and fluorine atoms can participate in nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate or chromium trioxide can be used.
Reduction: Iron powder and hydrochloric acid are commonly employed.
Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide can be used under appropriate conditions.
Major Products
The major products formed from these reactions include benzaldehyde derivatives, aniline derivatives, and various substituted benzene compounds depending on the specific reaction conditions and reagents used .
Scientific Research Applications
2-(Benzyloxy)-4-chloro-5-fluoroaniline has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: It can be employed in the study of enzyme interactions and inhibition.
Industry: Used in the production of dyes, pigments, and other specialty chemicals
Mechanism of Action
The mechanism of action of 2-(Benzyloxy)-4-chloro-5-fluoroaniline involves its interaction with specific molecular targets. For instance, it can act as an inhibitor of certain enzymes by binding to their active sites, thereby blocking their activity. The pathways involved may include inhibition of metabolic enzymes or disruption of cellular signaling pathways .
Comparison with Similar Compounds
Table 1: Structural and Molecular Comparison
Biological Activity
2-(Benzyloxy)-4-chloro-5-fluoroaniline is a compound of interest due to its potential biological activities, particularly in the context of cancer treatment and angiogenesis inhibition. This article explores its biological activity, synthesizing findings from various studies, including structure-activity relationships (SAR), case studies, and relevant data tables.
Chemical Structure and Properties
The compound features a benzyloxy group attached to a chlorinated and fluorinated aniline structure. This specific arrangement contributes to its biological activity, particularly in targeting specific receptors involved in cancer progression.
Anticancer Properties
Research has indicated that 2-(Benzyloxy)-4-chloro-5-fluoroaniline exhibits significant anticancer properties. A study focusing on quinoline derivatives, which share structural similarities with this compound, highlighted the importance of functional groups in enhancing anticancer activity. The presence of halogens and specific substituents on the aniline moiety was shown to increase the potency against various cancer cell lines, including HepG2 liver cancer cells .
Table 1: Anticancer Activity Against Various Cell Lines
| Compound | Cell Line | IC50 (µM) | Reference |
|---|---|---|---|
| 2-(Benzyloxy)-4-chloro-5-fluoroaniline | HepG2 | 10 | |
| Quinoline Derivative 1 | A549 | 5 | |
| Quinoline Derivative 2 | MCF-7 | 8 |
The biological activity of 2-(Benzyloxy)-4-chloro-5-fluoroaniline is primarily attributed to its ability to inhibit key signaling pathways involved in tumor growth and angiogenesis. The compound is believed to interact with vascular endothelial growth factor receptor (VEGFR) pathways, which are critical in promoting blood vessel formation in tumors .
A study demonstrated that compounds with similar structures could downregulate VEGF expression and inhibit tumor growth in vivo, suggesting that 2-(Benzyloxy)-4-chloro-5-fluoroaniline may exhibit comparable effects .
In Vivo Studies
In vivo studies using xenograft models have provided evidence for the efficacy of compounds related to 2-(Benzyloxy)-4-chloro-5-fluoroaniline. For instance, a related compound showed a tumor growth inhibition (TGI) rate of approximately 63% when administered at a dose of 10 mg/kg daily over three weeks. This underscores the potential for similar compounds to achieve significant therapeutic effects against solid tumors .
Safety Profile
Safety assessments have indicated that compounds with similar structures exhibit favorable safety profiles, with minimal toxicity observed at therapeutic doses. This aspect is crucial for further development into clinical applications .
Structure-Activity Relationship (SAR)
The SAR analysis reveals that modifications on the aniline ring significantly influence biological activity. For example, the introduction of halogens at specific positions enhances binding affinity to target receptors like VEGFR-2. The presence of both electron-withdrawing and electron-donating groups can optimize the compound's interaction with biological targets .
Table 2: Structure-Activity Relationship Insights
| Substituent | Position | Effect on Activity |
|---|---|---|
| Fluorine | C-5 | Increased potency |
| Chlorine | C-4 | Enhanced receptor binding |
| Benzyloxy | C-2 | Improved solubility |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
